Cas no 1807120-37-1 (2-Bromo-5-chloro-4-cyanobenzoic acid)

• Product Name: 2-Bromo-5-chloro-4-cyanobenzoic acid
• CAS No: 1807120-37-1
• MF: C₈H₃BrClNO₂
• MW: 260.471920251846
• CID: 4946532
• Update Time: 2025-11-06

2-Bromo-5-chloro-4-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-cyanobenzoic acid

• Inchi： 1S/C8H3BrClNO2/c9-6-1-4(3-11)7(10)2-5(6)8(12)13/h1-2H,(H,12,13)
• InChI Key： HEJPVELCDRLQBR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 258.904
• Monoisotopic Mass: 258.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-5-chloro-4-cyanobenzoic acid

2-Bromo-5-chloro-4-cyanobenzoic Acid (CAS 1807120-37-1): Properties, Applications, and Market Insights

2-Bromo-5-chloro-4-cyanobenzoic acid (CAS 1807120-37-1) is a specialized halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique combination of bromo, chloro, and cyano functional groups, serves as a versatile building block in organic synthesis. Researchers frequently search for "2-Bromo-5-chloro-4-cyanobenzoic acid synthesis" or "CAS 1807120-37-1 applications," reflecting its importance in modern chemistry.

The molecular structure of 2-Bromo-5-chloro-4-cyanobenzoic acid features a benzoic acid core substituted with electron-withdrawing groups at the 2, 4, and 5 positions. This arrangement creates interesting electronic properties that make it valuable for designing pharmaceutical intermediates and crop protection agents. Current trends show growing interest in "halogenated aromatic compounds in drug discovery" and "multifunctional benzoic acid derivatives," areas where this compound plays a crucial role.

In pharmaceutical applications, 2-Bromo-5-chloro-4-cyanobenzoic acid serves as a key precursor for developing small molecule therapeutics. Its structural features allow for diverse modifications, making it particularly useful in creating kinase inhibitors and metabolic disease treatments. Search queries like "benzoic acid derivatives in medicine" and "CN-substituted aromatic compounds" often lead researchers to explore this compound's potential.

The agrochemical industry utilizes CAS 1807120-37-1 in developing novel pesticides and herbicides. The presence of multiple halogen atoms enhances the compound's bioactivity, while the cyano group offers additional sites for structural optimization. With increasing global focus on "sustainable crop protection" and "environmentally friendly pesticides," this compound's role in creating next-generation agrochemicals becomes more prominent.

From a synthetic chemistry perspective, 2-Bromo-5-chloro-4-cyanobenzoic acid offers multiple reactive sites for cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Laboratory professionals frequently search for "handling halogenated benzoic acids" and "cyano group reactivity," highlighting the compound's importance in methodological development. The balanced electron distribution across its aromatic ring makes it particularly suitable for palladium-catalyzed transformations.

The global market for multifunctional aromatic intermediates like 2-Bromo-5-chloro-4-cyanobenzoic acid shows steady growth, driven by demand from both pharmaceutical and agricultural sectors. Market analysts note particular interest in "high-purity halogenated compounds" and "custom synthesis services," with this CAS number appearing frequently in specialty chemical catalogs. The compound's stability and well-characterized properties make it attractive for commercial scale production.

Environmental and safety considerations for CAS 1807120-37-1 follow standard protocols for halogenated organic compounds. Proper handling requires attention to "benzoic acid derivative storage" and "waste disposal regulations," common search terms among laboratory personnel. The compound's relatively low volatility and good thermal stability contribute to its manageable safety profile in industrial settings.

Recent patent literature reveals growing applications of 2-Bromo-5-chloro-4-cyanobenzoic acid in material science, particularly in developing organic electronic materials and liquid crystal compositions. This expansion into new technological areas responds to search trends like "aromatic compounds in OLEDs" and "functionalized benzoic acids for materials." The compound's ability to modify electronic properties through its substituents makes it valuable for advanced material design.

Analytical characterization of 2-Bromo-5-chloro-4-cyanobenzoic acid typically involves HPLC, NMR, and mass spectrometry techniques. Quality control laboratories often search for "halogenated benzoic acid analysis methods" and "CN-substituted compound identification," reflecting the need for precise analytical protocols. The distinct spectral features of this compound, resulting from its multiple functional groups, facilitate its identification in complex mixtures.

Future research directions for CAS 1807120-37-1 may explore its potential in bioconjugation chemistry and prodrug development, areas showing increasing search volume. The compound's compatibility with both aqueous and organic media, combined with its diverse reactivity, positions it as a promising candidate for innovative chemical biology applications. As synthetic methodologies advance, 2-Bromo-5-chloro-4-cyanobenzoic acid will likely find expanded utility across multiple scientific disciplines.